1-[3-(dimethylamino)propyl]-5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: (4E)-1-[3-(dimethylamino)propyl]-5-(4-ethoxyphenyl)-4-[hydroxy-(4-methoxy-2-methylphenyl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H32N2O5/c1-6-33-19-10-8-18(9-11-19)23-22(24(29)21-13-12-20(32-5)16-17(21)2)25(30)26(31)28(23)15-7-14-27(3)4/h8-13,16,23,29H,6-7,14-15H2,1-5H3/b24-22+
• InChI Key: WUXBHKRPAMLLOW-ZNTNEXAZSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C(=C(C3=C(C=C(C=C3)OC)C)O)C(=O)C(=O)N2CCCN(C)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2/C(=C(/C3=C(C=C(C=C3)OC)C)\O)/C(=O)C(=O)N2CCCN(C)C
• Molecular Formula: C26H32N2O5
• Molecular Weight: 452.5 g/mol

Description

1-[3-(dimethylamino)propyl]-5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C26H32N2O5 and its molecular weight is 452.5 g/mol. The purity is usually 95%.
The exact mass of the compound 1-[3-(dimethylamino)propyl]-5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one is 452.23112213 g/mol and the complexity rating of the compound is 714. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

The compound 1-[3-(dimethylamino)propyl]-5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one is a pyrrolidine derivative that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C24H27N2O4
• Molecular Weight : 415.48 g/mol
• IUPAC Name : 1-[3-(dimethylamino)propyl]-5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities including:

• Anticancer Activity :
  • The compound has shown promising results in inhibiting the growth of various cancer cell lines. In a study involving multicellular spheroids, it was identified as a novel anticancer agent with significant cytotoxic effects against tumorigenic cells .
  • A related study highlighted its effectiveness in reducing tumor size in xenograft models, suggesting its potential as a therapeutic agent in oncology.
• Antioxidant Properties :
  • The compound demonstrated notable antioxidant activity, which is critical for mitigating oxidative stress-related diseases. Its ability to scavenge free radicals was assessed using various in vitro assays .
• Neuroprotective Effects :
  • Preliminary investigations suggest that the compound may exert neuroprotective effects, potentially beneficial in neurodegenerative conditions. Mechanistic studies are ongoing to elucidate its pathways of action on neuronal cells.

The biological activity of this compound is believed to be mediated through multiple mechanisms:

• Inhibition of Enzymatic Pathways : It may inhibit specific enzymes involved in cancer cell proliferation and survival.
• Modulation of Signaling Pathways : The compound potentially affects key signaling pathways such as apoptosis and cell cycle regulation, contributing to its anticancer effects.

Case Studies and Research Findings

Study	Findings
Fayad et al. (2019)	Identified the compound as an effective anticancer agent through screening on multicellular spheroids, showing significant cytotoxicity against cancer cell lines .
Antioxidant Assay	Demonstrated strong free radical scavenging activity comparable to standard antioxidants like ascorbic acid .
Neuroprotection Study	Suggested potential neuroprotective effects in vitro with ongoing research to determine specific mechanisms .